Cas no 78549-90-3 ( )

• Product Name: &nbsp
• CAS No: 78549-90-3
• MF: C₃₆H₅₅N₁₆O₂₅P₅
• MW: 1266.7829105854
• CID: 984257
• PubChem ID: 433442
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• AMMONIUM SALT, PPP (2'-5') A-A-A TRIETHYL
• A-PPP
• NSC-329941
• 78549-90-3
• NSC329941
• PPP(2'-5')-A-A-A triethyl ammonium salt
• DTXSID10330901
•  

• Inchi： 1S/C30H40N15O25P5.C6H15N/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(64-28)1-61-72(53,54)67-20-17(47)11(65-29(20)44-8-41-14-23(32)35-5-38-26(14)44)2-62-73(55,56)68-21-18(48)12(3-63-74(57,58)70-75(59,60)69-71(50,51)52)66-30(21)45-9-42-15-24(33)36-6-39-27(15)45;1-4-7(5-2)6-3/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52);4-6H2,1-3H3
• InChI Key： ZIEAURZULXATGE-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)O)OC1C(N2C=NC3C(N)=NC=NC2=3)OC(COP(=O)(O)OP(=O)(O)OP(=O)(O)O)C1O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 1266.22000
• Monoisotopic Mass: 1266.22123629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 82
• Rotatable Bond Count: 23
• Complexity: 2290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 592Ų

Experimental Properties

• PSA: 641.10000
• LogP: -0.17210